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Compound of Interest

Compound Name: 1-Azidoadamantane

Cat. No.: B1269512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

hazards, and handling of 1-Azidoadamantane (CAS No. 24886-73-5). The information is

compiled from various safety data sheets and scientific literature to ensure a thorough resource

for laboratory and development use.

Chemical Identity and Physicochemical Properties
1-Azidoadamantane, with the CAS number 24886-73-5, is an organic compound featuring a

rigid adamantane cage structure with an azide functional group.[1] This structure imparts

unique stability and reactivity, making it a valuable building block in organic synthesis,

particularly in click chemistry and for the creation of "Anti-Bredt" strained molecules.[2][3]

Table 1: Physicochemical Properties of 1-Azidoadamantane
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Property Value Source(s)

Molecular Formula C₁₀H₁₅N₃ [3][4][5]

Molecular Weight 177.25 g/mol [5][6][7]

Appearance
White to off-white crystalline

powder
[5]

Melting Point 80-82 °C [1][5][8]

Boiling Point Not available [1][6]

Flash Point 85 °C (185 °F) - closed cup [1][6][8]

Solubility Immiscible in water.[6] [6]

Purity ≥ 96.5% (GC), 97% [3][5]

Hazard Identification and Classification
1-Azidoadamantane is classified as a hazardous substance.[6] It is a flammable solid and

requires careful handling to prevent fire or explosion.[4][7]

Table 2: GHS Hazard Classification for 1-Azidoadamantane

Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Solids
Category 1 alt text Danger

H228:

Flammable solid

Source:[4][7]

Toxicological Information
A comprehensive literature search reveals a lack of significant acute toxicological data for 1-
Azidoadamantane.[6] The chemical, physical, and toxicological properties have not been

thoroughly investigated.[9] However, general precautions should be taken to avoid exposure.
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Eye Contact: Direct contact may cause transient discomfort, such as tearing or redness.[6]

Skin Contact: Not expected to be a skin irritant based on animal models.[6]

Inhalation: Long-term exposure to high dust concentrations may lead to changes in lung

function (pneumoconiosis).[6]

Ingestion: First aid is generally not required, but seeking medical advice is recommended if

in doubt.[6]

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical and toxicological

properties of 1-Azidoadamantane are not extensively published. However, general

methodologies for the synthesis and characterization of adamantane derivatives are available.

Synthesis of 1-Azidoadamantane
A documented method for the synthesis of 1-Azidoadamantane involves the reaction of 1,3-

dehydroadamantane with anhydrous hydrogen azide in diethyl ether.

Experimental Workflow: Synthesis of 1-Azidoadamantane
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Preparation of Anhydrous Hydrogen Azide
(Sodium azide + Sulfuric acid in Diethyl ether)

Reaction
(1,3-dehydroadamantane in Diethyl ether + Hydrogen azide solution)

Incubation
(20 minutes)

Work-up
(Distillation of Diethyl ether under vacuum)

Purification
(Recrystallization from propan-2-ol)

Final Product
(1-Azidoadamantane)

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Azidoadamantane.

Characterization
Standard analytical techniques are used to confirm the identity and purity of the synthesized 1-
Azidoadamantane.

Experimental Workflow: Characterization of 1-Azidoadamantane
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Spectroscopic Analysis Physical Properties

Infrared (IR) Spectroscopy
(to identify functional groups, e.g., N₃ at ~2115 cm⁻¹)

Verified Product

Nuclear Magnetic Resonance (NMR) Spectroscopy
(¹H and ¹³C NMR for structural elucidation)

Melting Point Determination
(using a calibrated apparatus)

Gas Chromatography (GC)
(to determine purity)

1-Azidoadamantane Sample

Hazard Identification

Flammable Solid
Potential for dust explosion
Limited toxicological data

Exposure Assessment

Inhalation of dust
Skin/eye contact

Ingestion

Risk Characterization

High risk of fire/explosion
Unknown long-term health effects

Control Measures

Engineering Controls (Ventilation)
Administrative Controls (SOPs)

PPE (Goggles, Gloves, Respirator)

Emergency Procedures

Fire: Use water spray, foam, dry chemical, or CO₂

Spill: Remove ignition sources, use non-sparking tools
Exposure: Follow first-aid measures
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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